Cas no 20728-73-8 (5,7,3',4'-Tetra-O-benzylcatechin)

5,7,3',4'-Tetra-O-benzylcatechin is a protected derivative of catechin, where the hydroxyl groups at the 5, 7, 3', and 4' positions are benzylated. This modification enhances the compound's stability and solubility in organic solvents, making it a valuable intermediate in synthetic organic chemistry. The benzyl groups serve as protective moieties, allowing selective functionalization of the catechin scaffold while preventing unwanted side reactions. This derivative is particularly useful in the synthesis of flavonoids, polyphenolic compounds, and pharmaceutical precursors. Its well-defined structure and reactivity profile facilitate controlled chemical transformations, supporting research in medicinal chemistry and natural product synthesis. The compound is typically characterized by NMR and HPLC for purity verification.
5,7,3',4'-Tetra-O-benzylcatechin structure
20728-73-8 structure
Product Name:5,7,3',4'-Tetra-O-benzylcatechin
CAS No:20728-73-8
MF:C43H38O6
MW:650.758232593536
CID:275427
PubChem ID:10952409
Update Time:2025-10-30

5,7,3',4'-Tetra-O-benzylcatechin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-ol,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-, (2R,3S)-
    • (2R,3S)-2-[3,4-bis(phenylmethoxy)phenyl]-5,7-bis(phenylmethoxy)-3,4-dihydro-2H-chromen-3-ol
    • 5,7,3',4'-TETRA-O-BENZYLCATECHIN
    • EINECS 243-993-8
    • DTXSID20942938
    • 2H-1-Benzopyran-3-ol, 2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-, (2R,3S)-
    • 318949-07-4
    • 5,7-BIS(BENZYLOXY)-2-[3,4-BIS(BENZYLOXY)PHENYL]-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-OL
    • AKOS030241750
    • J-013555
    • (2R, 3S)-2-[3, 4-bis(phenylmethoxy)phenyl]-5, 7-bis(phenylmethoxy)-3, 4-dihydro-2H-chromen-3-ol
    • 20728-73-8
    • (2R-TRANS)-2-[3,4-BIS(PHENYLMETHOXY)PHENYL]-3,4-DIHYDRO-5,7-BIS(PHENYLMETHOXY)-2H-1-BENZOPYRAN-3-OL
    • (2R-trans)-2-(3,4-Bis(phenylmethoxy)phenyl)-3,4-dihydro-5,7-bis(phenylmethoxy)-2H-1-benzopyran-3-ol
    • NS00050700
    • Rel-(2R,3S)-5,7-bis(benzyloxy)-2-(3,4-bis(benzyloxy)phenyl)chroman-3-ol
    • SCHEMBL4640426
    • (2R,3S)-2-[3,4-Bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-2H-1-benzopyran-3-ol; (+)-3',4',5,7-Tetrakis(benzyloxy)-3-flavanol
    • NRJRMFXLQSNZGY-PWPASLGISA-N
    • (2R,3s)-5,7-bis(benzyloxy)-2-[3,4-bis(benzyloxy)phenyl]-3-chromanol
    • DB-246873
    • (2R,3S)-5,7-Bis(benzyloxy)-2-(3,4-bis(benzyloxy)phenyl)chroman-3-ol
    • 5,7,3',4'-Tetra-O-benzylcatechin
    • Inchi： 1S/C43H38O6/c44-38-26-37-40(47-29-33-17-9-3-10-18-33)24-36(45-27-31-13-5-1-6-14-31)25-41(37)49-43(38)35-21-22-39(46-28-32-15-7-2-8-16-32)42(23-35)48-30-34-19-11-4-12-20-34/h1-25,38,43-44H,26-30H2/t38-,43+/m0/s1
    • InChI Key： NRJRMFXLQSNZGY-PWPASLGISA-N
    • SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 650.26700
  • Monoisotopic Mass: 650.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 13
  • Complexity: 921
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.38000
  • LogP: 9.03970

5,7,3',4'-Tetra-O-benzylcatechin Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7,3',4'-Tetra-O-benzylcatechin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T284700-100mg
5,7,3',4'-Tetra-O-benzylcatechin
 20728-73-8
100mg
 $ 201.00 2023-09-06
TRC
T284700-1g
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1g
 $ 1608.00 2023-09-06
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T284700-1000mg
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 20728-73-8
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 $1608.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-473685-100 mg
5,7,3′,4′-Tetra-O-benzylcatechin,
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 ￥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-473685-100mg
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 ￥2858.00 2023-09-05

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